Cas no 2171159-30-9 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid)

(2R)-1-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a propargyl linker and a stereocontrolled 2-methylpyrrolidine moiety. Its key advantages include the orthogonal Fmoc protecting group, enabling selective deprotection under mild basic conditions for solid-phase peptide synthesis (SPPS). The alkyne functionality allows for further modification via click chemistry, facilitating conjugation or labeling applications. The chiral 2-methyl substitution enhances structural rigidity, potentially improving peptide stability and binding affinity. This compound is particularly valuable in medicinal chemistry and bioconjugation, offering precise control over peptide backbone modifications. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic workflows.
(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid structure
2171159-30-9 structure
Product Name:(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid
CAS No:2171159-30-9
MF:C25H24N2O5
MW:432.468466758728
CID:5896711
PubChem ID:165565396
Update Time:2025-05-26

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid
    • 2171159-30-9
    • (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
    • EN300-1553134
    • Inchi: 1S/C25H24N2O5/c1-25(23(29)30)13-7-15-27(25)22(28)12-6-14-26-24(31)32-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,7,13-16H2,1H3,(H,26,31)(H,29,30)/t25-/m1/s1
    • InChI Key: KNAGRWRURIATGE-RUZDIDTESA-N
    • SMILES: OC([C@@]1(C)CCCN1C(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 432.16852187g/mol
  • Monoisotopic Mass: 432.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 792
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 95.9Ų

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1553134-0.05g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
0.05g
$2829.0 2023-06-05
Enamine
EN300-1553134-0.1g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
0.1g
$2963.0 2023-06-05
Enamine
EN300-1553134-0.25g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
0.25g
$3099.0 2023-06-05
Enamine
EN300-1553134-0.5g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
0.5g
$3233.0 2023-06-05
Enamine
EN300-1553134-1.0g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
1g
$3368.0 2023-06-05
Enamine
EN300-1553134-2.5g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
2.5g
$6602.0 2023-06-05
Enamine
EN300-1553134-5.0g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
5g
$9769.0 2023-06-05
Enamine
EN300-1553134-10.0g
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
10g
$14487.0 2023-06-05
Enamine
EN300-1553134-50mg
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
50mg
$2829.0 2023-09-25
Enamine
EN300-1553134-100mg
(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2-methylpyrrolidine-2-carboxylic acid
2171159-30-9
100mg
$2963.0 2023-09-25

Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid

Introduction to (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic Acid (CAS No. 2171159-30-9)

Compound with the CAS number 2171159-30-9 and the product name (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of multiple functional groups, including an amino group, a carboxylic acid group, and a terminal alkyne moiety, makes it a versatile building block for synthesizing more complex molecules.

The core structure of this compound consists of a pyrrolidine ring substituted with a butynoyl moiety at the 2-position and an amino group at the 4-position. The amino group is further protected by a methoxycarbonyl (Moc) group, which is a common strategy in peptide synthesis to prevent unwanted side reactions. The terminal alkyne functionality provides a reactive site for further chemical modifications, such as coupling reactions with other nucleophiles or forming cyclic structures through cyclization reactions.

The incorporation of a fluorenylmethoxycarbonyl group in the molecule not only adds to its complexity but also enhances its solubility and stability, making it more suitable for various biochemical applications. Fluorene-based derivatives are known for their excellent photophysical properties, which can be exploited in the development of fluorescent probes and imaging agents. Additionally, the fluorenylmethoxycarbonyl group is often used as a protecting group in peptide synthesis due to its stability under various reaction conditions and ease of removal.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. Pyrrolidine derivatives, in particular, have shown promise in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The compound under discussion belongs to this class of heterocycles and exhibits unique structural features that make it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the butynoyl group, the introduction of the amino group at the 4-position of the pyrrolidine ring, and the protection of this amino group with a methoxycarbonyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclization reactions are often employed to achieve these transformations efficiently.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting specific biological pathways. For instance, pyrrolidine derivatives have been shown to interact with various enzymes and receptors involved in disease processes. The presence of multiple functional groups in this compound allows for fine-tuning its binding properties, making it possible to design molecules with high selectivity and potency.

Recent studies have demonstrated that compounds with similar structural motifs can exhibit significant biological activity. For example, pyrrolidine-based inhibitors have been identified as potent blockers of certain kinases involved in cancer progression. The compound under discussion may serve as a lead structure for developing new inhibitors with improved pharmacokinetic properties. Additionally, its fluorescence characteristics make it suitable for use as a fluorescent probe in cellular studies, allowing researchers to visualize biological processes with high precision.

The use of computational methods has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how this molecule interacts with biological targets such as enzymes and receptors. These predictions can then be validated through experimental studies, providing valuable insights into its therapeutic potential.

In conclusion, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2-methylpyrrolidine-2-carboxylic acid represents a promising candidate for further pharmaceutical research. Its unique structural features and potential biological activity make it an attractive starting point for developing new drugs targeting various diseases. As research in this area continues to progress, we can expect to see more innovative applications of this compound and related derivatives in medicine and biotechnology.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd